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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

cat. No.: B1618612

6-Ethyl-3-decanol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Ethyl-3-decanol is a secondary alcohol with the chemical formula C12H260. While its
existence is documented in chemical databases, a thorough review of scientific literature
reveals a notable absence of research into its specific discovery, history, and biological
functions. This technical guide consolidates the available physicochemical data and outlines
general synthetic approaches relevant to its class of molecules. Due to the lack of specific
biological studies, this document will focus on its chemical properties and potential synthetic
pathways rather than on biological activity and signaling cascades.

Physicochemical Properties

The fundamental physicochemical properties of 6-Ethyl-3-decanol have been compiled from
various chemical databases. These properties are essential for its handling, characterization,
and any potential application in research and development.
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Property Value Source
Molecular Formula C12H260 PubChem[1]
Molecular Weight 186.34 g/mol BOC Sciences|[2]
CAS Number 19780-31-5 PubChem[1]
IUPAC Name 6-ethyldecan-3-ol PubChem[1]
Boiling Point 239.2 °C at 760 mmHg BOC Sciences[2]
Density 0.828 g/cm? BOC Sciences[2?]
LogP (Octanol-Water Partition 47 PubChem[1]

Coefficient)

Refractive Index

1.43500 to 1.43900 @ 20.00
°C

The Good Scents Company[3]

Flash Point

188.00 °F (86.67 °C)

The Good Scents Company[3]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 6-Ethyl-3-decanol.

Spectrum Type

Source Information

Varian A-60, Sample from Calbiochem, Los

1H NMR o

Angeles, California

Sample from Calbiochem, Los Angeles,
13C NMR o

California

Technique: CAPILLARY CELL: NEAT,
FTIR

Calbiochem, Los Angeles, California

Vapor Phase IR

Instrument: DIGILAB FTS-14

Mass Spectrum (Electron lonization)

Available from NIST WebBook

History and Discovery
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Despite a thorough search of scientific literature and historical chemical archives, no specific
record of the initial discovery or first synthesis of 6-Ethyl-3-decanol could be identified. It is
plausible that this compound was first synthesized as part of a broader chemical library or as
an intermediate in a more complex synthesis, and therefore its individual discovery was not the
subject of a dedicated publication.

Potential Synthetic Pathways

While a specific, detailed experimental protocol for the synthesis of 6-Ethyl-3-decanol is not
available in the reviewed literature, its structure as a secondary alcohol suggests several
plausible synthetic routes based on established organic chemistry principles. A common and
effective method for the synthesis of such alcohols is the Grignard reaction.

General Experimental Protocol: Grighard Reaction

This protocol is a generalized procedure and would require optimization for the specific
synthesis of 6-Ethyl-3-decanol.

Objective: To synthesize 6-Ethyl-3-decanol via the reaction of an appropriate Grignard reagent
with an aldehyde.

Reactants:

e Heptanal

o Ethylmagnesium bromide (Grignard reagent)

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Hydrochloric acid (for workup)

o Saturated agueous sodium bicarbonate

e Anhydrous magnesium sulfate

Procedure:
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e Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings are
suspended in anhydrous diethyl ether under a nitrogen atmosphere. A solution of ethyl
bromide in anhydrous diethyl ether is added dropwise to initiate the formation of
ethylmagnesium bromide.

e Reaction with Aldehyde: Once the Grignard reagent is formed, the reaction mixture is cooled
in an ice bath. A solution of heptanal in anhydrous diethyl ether is then added dropwise from
the dropping funnel. The reaction is stirred for several hours at room temperature to ensure
completion.

o Workup: The reaction is quenched by the slow addition of dilute hydrochloric acid. The
agueous layer is extracted with diethyl ether. The combined organic extracts are washed with
saturated aqueous sodium bicarbonate and then with brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product, 6-Ethyl-3-decanol, can be
purified by fractional distillation or column chromatography.

The logical workflow for this synthesis is depicted in the following diagram.

Caption: Generalized workflow for the synthesis of 6-Ethyl-3-decanol.

Biological Activity

A comprehensive search of the scientific literature did not yield any studies that have
definitively identified a biological role for 6-Ethyl-3-decanol. While structurally similar long-
chain alcohols have been identified as insect pheromones, particularly in ant species, there is
no direct evidence to suggest that 6-Ethyl-3-decanol serves such a function. The absence of
published research in this area means there are no known signaling pathways or specific
biological interactions to report.

The following diagram illustrates the current void in our understanding of the biological role of
this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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